molecular formula C5H5F2N3 B1609021 2,6-difluoro-N-methylpyrimidin-4-amine CAS No. 165258-58-2

2,6-difluoro-N-methylpyrimidin-4-amine

Cat. No. B1609021
CAS RN: 165258-58-2
M. Wt: 145.11 g/mol
InChI Key: PVABRRDKFJIOKJ-UHFFFAOYSA-N
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Description

2,6-difluoro-N-methylpyrimidin-4-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has gained significant attention due to its unique properties that make it suitable for use in various laboratory experiments. In

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-methylpyrimidin-4-amine involves the inhibition of enzyme activity. This compound binds to the active site of the enzyme and prevents the substrate from binding, thereby inhibiting the enzyme's activity. The exact mechanism of inhibition varies depending on the specific enzyme being targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,6-difluoro-N-methylpyrimidin-4-amine vary depending on the enzyme being targeted. This compound has been found to be a potent inhibitor of several protein kinases, which are involved in various cellular processes, including cell growth, differentiation, and apoptosis. Additionally, it has been found to inhibit the activity of other enzymes, including DNA polymerases and phosphodiesterases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,6-difluoro-N-methylpyrimidin-4-amine in laboratory experiments is its potency as an enzyme inhibitor. This compound has been found to be highly effective at inhibiting the activity of several enzymes, making it a valuable tool in various scientific research applications. However, one of the limitations of using this compound is its potential toxicity, which can vary depending on the specific enzyme being targeted.

Future Directions

There are several future directions for the use of 2,6-difluoro-N-methylpyrimidin-4-amine in scientific research. One potential direction is the development of more selective inhibitors that target specific enzymes with minimal off-target effects. Additionally, this compound could be used in combination with other inhibitors to enhance their potency and effectiveness. Finally, further studies are needed to fully understand the potential toxicity of this compound and to develop strategies to minimize its adverse effects.
Conclusion:
2,6-difluoro-N-methylpyrimidin-4-amine is a chemical compound that has gained significant attention for its potential applications in scientific research. This compound has been found to be a potent inhibitor of several enzymes, including protein kinases, and has been used as a tool compound to study the mechanism of action of various enzymes. While there are limitations to its use, this compound has several advantages that make it a valuable tool in various laboratory experiments. Further research is needed to fully understand its potential applications and to develop strategies to minimize its adverse effects.

Scientific Research Applications

2,6-difluoro-N-methylpyrimidin-4-amine has been used in various scientific research applications, including drug discovery, chemical biology, and medicinal chemistry. This compound has been found to be a potent inhibitor of several enzymes, including protein kinases, which are involved in various cellular processes. Additionally, it has been used as a tool compound to study the mechanism of action of various enzymes.

properties

IUPAC Name

2,6-difluoro-N-methylpyrimidin-4-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5F2N3/c1-8-4-2-3(6)9-5(7)10-4/h2H,1H3,(H,8,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PVABRRDKFJIOKJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC1=CC(=NC(=N1)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5F2N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80398119
Record name 2,6-difluoro-N-methylpyrimidin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80398119
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

145.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,6-difluoro-N-methylpyrimidin-4-amine

CAS RN

165258-58-2
Record name 4-Pyrimidinamine, 2,6-difluoro-N-methyl-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=165258-58-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,6-difluoro-N-methylpyrimidin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80398119
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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